2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide

• Molecular Formula: C26H24FN3O2
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-fluoro-N-[4-[4-[(E)-3-phenylprop-2-enoyl]piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C26H24FN3O2/c27-24-9-5-4-8-23(24)26(32)28-21-11-13-22(14-12-21)29-16-18-30(19-17-29)25(31)15-10-20-6-2-1-3-7-20/h1-15H,16-19H2,(H,28,32)/b15-10+
• InChI Key: AJWXIMLRAQCJMO-XNTDXEJSSA-N
• Isomeric SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F)C(=O)/C=C/C4=CC=CC=C4
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F)C(=O)C=CC4=CC=CC=C4

Description

2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide, also known as FPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FPB is a piperazine-based compound that belongs to the class of benzamides and has been found to exhibit promising biological activity.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide involves its interaction with various cellular targets, including proteins and enzymes. 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been found to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. By inhibiting HDAC activity, 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide can induce apoptosis in cancer cells and prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase-dependent apoptotic pathway. 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has also been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, which are involved in the pathogenesis of various inflammatory disorders. Additionally, 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide in lab experiments is its potent biological activity, which makes it a promising candidate for the development of novel therapeutics. However, one of the limitations of using 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are required to determine the optimal dosage and administration route for 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide.

Future Directions

There are several future directions for the research on 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide. One potential direction is the development of 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide-based therapeutics for the treatment of cancer and inflammatory disorders. Another direction is the investigation of the neuroprotective effects of 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide and its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are required to determine the optimal dosage, administration route, and toxicity profile of 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide in vivo.

Synthesis Methods

2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide can be synthesized through a multi-step procedure that involves the reaction of 4-aminobenzonitrile with 2-fluorobenzoyl chloride in the presence of a base to form 2-fluoro-N-(4-aminophenyl)benzamide. This intermediate is then reacted with 4-(4-(3-phenylacryloyl)piperazin-1-yl)aniline in the presence of a coupling agent to yield 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide.

Scientific Research Applications

2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been studied extensively for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit potent anti-cancer activity by inducing apoptosis in cancer cells. 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, 2-fluoro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.